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Compound of Interest

Compound Name: H-Phe(2-Cl)-OH

Cat. No.: B556779

For Researchers, Scientists, and Drug Development Professionals

Introduction: H-Phe(2-Cl)-OH, also known as 2-Chloro-L-phenylalanine, is a non-proteinogenic
amino acid derivative of L-phenylalanine.[1] Its structure, featuring a chlorine atom on the ortho
position of the phenyl ring, imparts unique biochemical properties that make it a valuable tool in
various research fields.[2] This compound is utilized in nheuroscience to study neurotransmitter
systems, in pharmaceutical development for synthesizing novel drugs, and in biochemical
studies as an enzyme inhibitor.[2][3] This technical guide provides a comprehensive overview
of the core physical properties of H-Phe(2-Cl)-OH, details the experimental protocols for their
determination, and outlines its key applications.

General and Chemical Properties

H-Phe(2-Cl)-OH is a white to off-white crystalline powder.[2] It is recognized for its role as a
selective inhibitor of certain enzymes, which is valuable in studies of protein synthesis and
metabolic pathways.[2]
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Property Value Source(s)
(2S)-2-amino-3-(2-

IUPAC Name _ _ [4][5][6]
chlorophenyl)propanoic acid
L-Phe(2-Cl)-OH, o-Chloro-L-

Synonyms phenylalanine, H-Phe(2-Cl)- [2][4]

OH

Molecular Formula CoH10CINO2 [1112][4115]

Molecular Weight 199.63 g/mol [41151[6]

CAS Number 103616-89-3 [L1[21[4115]
White to off-white crystalline

Appearance [2]
powder

Purity =298% to =99% [1][2][4]

Physical and Spectroscopic Properties

The physical properties of H-Phe(2-CIl)-OH have been characterized by various suppliers and

researchers. It is important to note that some values, particularly melting point and solubility,

show variability across different sources.
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Property Value Range Source(s)

Melting Point 196 - 235 °C [21[41[7]

196 - 199 °C [4][5]

227 -235°C [2]

200 - 220 °C [7]

233-235°C [8]

) ) [0]20/D =-9.0 to -10.5° (c=1 in

Optical Rotation [2]

H20)
N Water: Insoluble to Slightly

Solubility [51071[8]1[°]
Soluble

Ethanol: Slightly Soluble [1]

DMSO: Slightly Soluble [8][9]

Soluble in acid and alkali [7]

pKa 2.16 £ 0.10 (Predicted) [8]

Spectroscopic Data Identifier Source(s)
CVZZNRXMDCOHBG-

InChl Key [1][5][8]

QMMMGPOBSA-N

SMILES N--INVALID-LINK--C(O)=0 5]

Experimental Protocols and Workflows

The determination of the physical properties of H-Phe(2-Cl)-OH follows standard laboratory
procedures for amino acids.

Melting Point Determination

The melting point is a critical indicator of purity.[10] For amino acids, which may decompose
upon heating, rapid scanning methods can be employed, although the standard capillary
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method is common.[11][12]
Protocol: Capillary Method

o Sample Preparation: A small amount of dry H-Phe(2-Cl)-OH powder is finely ground and
packed into a glass capillary tube to a height of 2-3 mm. The sample should be well-
compacted.[13]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus alongside a
calibrated thermometer or sensor.[10]

e Preliminary Measurement: A rapid heating rate (e.g., 10-20 °C/min) is used to determine an
approximate melting range.[13] A fresh sample must be used for the precise determination.
[13]

e Accurate Measurement: The apparatus is cooled to at least 5 °C below the approximate
melting point. A new sample is heated at a slow, controlled rate (e.g., 1-2 °C/min).[10]

o Data Recording: The temperature at which the first drop of liquid appears (onset) and the
temperature at which the entire sample becomes liquid (completion) are recorded as the
melting range.[10]

Caption: Workflow for Melting Point Determination.

Solubility Testing

Solubility provides insight into the polarity and functional groups of a compound.[14] For amino
acids, solubility is tested in a range of polar and non-polar solvents, as well as acidic and basic
solutions.[15][16]

Protocol: Qualitative Solubility Test

o Preparation: Label a series of clean, dry test tubes, one for each solvent to be tested (e.g.,
deionized water, ethanol, DMSO, dilute HCI, dilute NaOH).[17]

e Solvent Addition: Add a defined volume (e.g., 2-3 mL) of each solvent to its respective test
tube.[16]
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o Sample Addition: Add a small, pre-weighed amount of H-Phe(2-Cl)-OH to each test tube.

o Agitation: Shake or vortex each tube thoroughly for a set period to ensure maximum contact
between the solute and solvent.[15] Gentle warming may be applied if necessary, particularly
for water.[16]

o Observation: Allow the tubes to stand for a few minutes. Observe whether the solid has
completely dissolved (soluble), partially dissolved (slightly soluble), or not dissolved at all
(insoluble).[14][15] The formation of a clear solution indicates solubility.[14]

Caption: Workflow for Qualitative Solubility Testing.

Optical Rotation Measurement

As a chiral molecule, H-Phe(2-Cl)-OH rotates plane-polarized light.[18] This property is
measured using a polarimeter, and the result is reported as the specific rotation.[19]

Protocol: Polarimetry

e Instrument Preparation: Turn on the polarimeter and allow the light source (typically a
sodium lamp, 589 nm) to warm up and stabilize.[20]

o Blank Measurement: Fill a clean polarimeter cell (of a known path length, e.g., 1 dm) with the
solvent (e.g., H20). Ensure no air bubbles are present. Place the cell in the instrument and
zero it.[20][21]

o Sample Preparation: Prepare a solution of H-Phe(2-Cl)-OH of a precise concentration (c),
measured in g/mL, using the same solvent. For H-Phe(2-Cl)-OH, a typical concentration is 1
g per 100 mL (c=0.01 g/mL).[2]

o Sample Measurement: Rinse and fill the polarimeter cell with the sample solution, again
ensuring no bubbles are present. Place the cell in the instrument and measure the observed
rotation (a) in degrees.[19][20] Record the temperature.

» Calculation: Calculate the specific rotation [a] using Biot's law:[19][22] [a] = a / (I x ¢) where a
is the observed rotation, | is the cell path length in decimeters (dm), and c is the
concentration in g/mL.
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Caption: Workflow for Optical Rotation Measurement.

Applications in Research and Development

The unique properties of H-Phe(2-Cl)-OH make it a valuable compound in several areas of
scientific research:

Enzyme Inhibition: It acts as an inhibitor for enzymes like glutathione S-transferase and
tyrosine hydroxylase, aiding in the study of their mechanisms and pathways.[2][3]

o Pharmaceutical Development: It is used as a building block in the synthesis of novel drugs
and peptide-based therapeutics, particularly those targeting amino acid metabolism.[2]

» Neuroscience: The compound serves as a tool for investigating neurotransmitter systems
and the function of amino acid transporters in the brain.[2]

e Metabolomics: It has been used as an internal standard in LC-MS-based metabolomics
studies due to its structural similarity to natural phenylalanine but distinct mass.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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